Cas no 2098123-58-9 (4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride
• CAS No: 2098123-58-9
• MF: C₆H₁₃ClN₄
• MW: 176.647219419479
• CID: 5729029
• PubChem ID: 86262609
• Update Time: 2025-07-02

4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098123-58-9
• 4-(triazol-1-yl)butan-1-amine;hydrochloride
• AKOS026747334
• F2167-1657
• 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride

• Inchi： 1S/C6H12N4.ClH/c7-3-1-2-5-10-6-4-8-9-10;/h4,6H,1-3,5,7H2;1H
• InChI Key： JIHCKGKVUVKGBX-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CN=N1)CCCCN

Computed Properties

• Exact Mass: 176.0828741g/mol
• Monoisotopic Mass: 176.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 85.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride

Recent Advances in the Study of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride (CAS: 2098123-58-9)

In recent years, the compound 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride (CAS: 2098123-58-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole moiety and amine hydrochloride functional group, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and neurological drug development. The unique structural features of this compound make it a valuable scaffold for designing novel bioactive molecules, and recent studies have explored its synthesis, mechanism of action, and pharmacological properties in depth.

One of the key areas of research involving 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride is its role as a building block in click chemistry. The triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is known for its stability and bioorthogonality, making it an ideal linker in drug conjugation and bioconjugation strategies. Recent studies have demonstrated the utility of this compound in the development of targeted drug delivery systems, where it serves as a linker between therapeutic agents and targeting moieties, such as antibodies or peptides. This approach has shown enhanced specificity and reduced off-target effects in preclinical models.

Another significant advancement is the exploration of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride in antimicrobial research. The triazole ring is a common pharmacophore in many antifungal and antibacterial agents, and modifications to the amine hydrochloride group have been shown to influence the compound's activity spectrum. Recent in vitro studies have reported potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings highlight the potential of this compound as a lead structure for developing new antibiotics to address the growing challenge of antimicrobial resistance.

In the context of neurological disorders, 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride has been investigated for its modulatory effects on neurotransmitter systems. Preliminary studies suggest that the compound may interact with GABAergic and glutamatergic pathways, which are implicated in conditions such as epilepsy, anxiety, and neurodegenerative diseases. Animal models have shown that derivatives of this compound exhibit anxiolytic and anticonvulsant properties, with a favorable safety profile. Further research is underway to elucidate the precise molecular targets and optimize the pharmacokinetic properties of these derivatives for clinical translation.

The synthesis and scalability of 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride have also been a focus of recent investigations. Advances in green chemistry and flow chemistry techniques have enabled more efficient and environmentally friendly production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for large-scale applications, particularly in the pharmaceutical industry, where consistent quality and cost-effectiveness are paramount.

In conclusion, 4-(1H-1,2,3-triazol-1-yl)butan-1-amine hydrochloride (CAS: 2098123-58-9) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from antimicrobial and anticancer therapies to neurological disorder treatments, underpinned by its unique structural and functional properties. Ongoing research continues to uncover new potential uses and optimize its pharmacological profile, positioning it as a valuable asset in the development of next-generation therapeutics. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ensuring that the full therapeutic potential of this compound is realized.